Cas no 2034230-22-1 (3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}propanamide)
3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}propanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}propanamide
- 2H-Isoindole-2-propanamide, 1,3-dihydro-N-[[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]methyl]-1,3-dioxo-
- 3-(1,3-dioxoisoindolin-2-yl)-N-((3-isopropyl-1,2,4-oxadiazol-5-yl)methyl)propanamide
- 3-(1,3-dioxoisoindol-2-yl)-N-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]propanamide
- 2034230-22-1
- AKOS025312907
- F2199-0461
-
- Inchi: 1S/C17H18N4O4/c1-10(2)15-19-14(25-20-15)9-18-13(22)7-8-21-16(23)11-5-3-4-6-12(11)17(21)24/h3-6,10H,7-9H2,1-2H3,(H,18,22)
- InChI Key: AJQSOFASWJDKOJ-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)C(=O)N1CCC(NCC1ON=C(C(C)C)N=1)=O
Computed Properties
- Exact Mass: 342.13280507g/mol
- Monoisotopic Mass: 342.13280507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 105Ų
Experimental Properties
- Density: 1.321±0.06 g/cm3(Predicted)
- pka: 13.41±0.46(Predicted)
3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2199-0461-2μmol |
3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide |
2034230-22-1 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2199-0461-5μmol |
3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide |
2034230-22-1 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2199-0461-10μmol |
3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide |
2034230-22-1 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2199-0461-20μmol |
3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide |
2034230-22-1 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2199-0461-1mg |
3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide |
2034230-22-1 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2199-0461-2mg |
3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide |
2034230-22-1 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2199-0461-3mg |
3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide |
2034230-22-1 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2199-0461-4mg |
3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide |
2034230-22-1 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2199-0461-5mg |
3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide |
2034230-22-1 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2199-0461-10mg |
3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide |
2034230-22-1 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}propanamide Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}propanamide
Compound CAS No 2034230-22-1: 3-(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}propanamide
The compound with CAS No 2034230-22-1, known as 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}propanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which incorporates both isoindole and oxadiazole moieties. The isoindole ring system is a well-known structural motif in organic synthesis due to its versatility and ability to participate in various chemical reactions. Similarly, the oxadiazole group is a heterocyclic structure that is widely used in the design of bioactive molecules and functional materials.
Recent studies have highlighted the potential of this compound in drug delivery systems. Its unique combination of functional groups allows for the creation of bio-degradable polymers that can encapsulate therapeutic agents and release them in a controlled manner. This property makes it an attractive candidate for use in targeted drug delivery applications. Furthermore, the compound's ability to form stable complexes with metal ions has led to its exploration as a ligand in catalytic processes and as a building block for metalloorganic frameworks (MOFs).
In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediates include substituted isoindoles and oxadiazoles, which are synthesized using standard organic chemistry techniques. The final product is obtained through a carefully optimized amide coupling reaction that ensures high yield and purity.
The physical properties of CAS No 2034230 are also noteworthy. It exhibits a high degree of thermal stability, making it suitable for applications that require exposure to elevated temperatures. Additionally, its solubility profile in various solvents has been extensively studied, providing valuable insights into its potential uses in pharmaceutical formulations and industrial processes.
From an environmental perspective, this compound has been shown to have low toxicity levels under standard testing conditions. This characteristic aligns with the growing demand for eco-friendly chemical products in the modern industrial landscape. Its biodegradability has also been assessed, further supporting its suitability for applications where environmental impact is a critical consideration.
Looking ahead, ongoing research into CAS No 2034 focuses on expanding its applications in advanced materials science. For instance, researchers are exploring its potential as a precursor for the synthesis of novel polymeric materials with tailored mechanical and electronic properties. Additionally, its role as an intermediate in the production of bioactive compounds continues to be a focal point of investigation.
In conclusion, CAS No 2034 represents a significant advancement in organic synthesis with promising applications across multiple disciplines. Its unique structural features and favorable physical properties make it an invaluable tool for scientists and engineers working at the forefront of chemical innovation.
2034230-22-1 (3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)